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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B225799 Get Quote

Essential Safety and Handling Guide for NSC
109555
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, storage, and

disposal of NSC 109555, a potent and selective inhibitor of Checkpoint kinase 2 (Chk2).

Adherence to these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

NSC 109555. The recommended PPE includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.

In cases of potential significant exposure or generation of aerosols, additional respiratory

protection may be necessary.

Hazard Identification and First Aid
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While a comprehensive toxicological profile for NSC 109555 is not fully established, it should

be handled with care as a potentially hazardous substance.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Immediately wash the affected area with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After swallowing: Rinse mouth with water and consult a physician.

Physical and Chemical Properties
A summary of the known physical and chemical properties of NSC 109555 is provided in the

table below.

Property Value

Molecular Formula C₁₉H₂₄N₁₀O

Molecular Weight 424.5 g/mol

CAS Number 15427-93-7

Appearance Solid

Solubility Soluble in DMSO

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid dust formation and inhalation.

Use in a well-ventilated area.
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Storage:

Store in a tightly closed container.

Recommended storage temperature is -20°C.

Disposal Plan
Dispose of NSC 109555 and any contaminated materials in accordance with local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.

Do not allow the material to enter drains or waterways.

Accidental Release Measures
In the event of a spill:

Evacuate the area.

Wear appropriate personal protective equipment.

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container

for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Workflow and Signaling Pathway
Experimental Workflow for Handling NSC 109555

The following diagram outlines the general workflow for safely handling NSC 109555 in a

laboratory setting.
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1. Risk Assessment

2. Prepare Engineering Controls
(e.g., Fume Hood)

3. Don Personal Protective Equipment
(Gloves, Lab Coat, Goggles)

4. Weigh and Prepare Solution

5. Perform Experiment

6. Decontaminate Work Area

7. Dispose of Waste

8. Doff and Dispose of PPE

Click to download full resolution via product page

Workflow for handling NSC 109555.

NSC 109555 as a Chk2 Inhibitor in the DNA Damage Response Pathway
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NSC 109555 is an ATP-competitive inhibitor of Chk2, a key protein kinase in the DNA damage

response pathway.[1] The diagram below illustrates its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b225799#personal-protective-equipment-for-handling-
nsc-109555]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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